Cas no 855444-81-4 (6-Quinolinemethanol, 3-ethyl-2-methoxy-)

• Product Name: 6-Quinolinemethanol, 3-ethyl-2-methoxy-
• CAS No: 855444-81-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1839385
• PubChem ID: 59134438
• Update Time: 2025-04-21

6-Quinolinemethanol, 3-ethyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinemethanol, 3-ethyl-2-methoxy-
• (3-ethyl-2-methoxyquinolin-6-yl)methanol
• DTXSID50731079
• SCHEMBL13536820
• 855444-81-4

• Inchi： 1S/C13H15NO2/c1-3-10-7-11-6-9(8-15)4-5-12(11)14-13(10)16-2/h4-7,15H,3,8H2,1-2H3
• InChI Key： COMPEZHZUAZNKW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CC)C=C2C=C(CO)C=CC2=N1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų